Agricultural soils could be source or drain of greenhouse gases, which fluxes can be monitored by static chambers. The objective of this study was to evaluate how different coverings of static chambers influence the internal temperature and the soil carbon dioxide, methane and nitrous oxide flows. The treatments evaluated were: white synthetic paint, aluminized thermal blanket (4 mm thick), shading screen (50%) and expanded polyethylene foam (10 mm thick) plus white adhesive. The cover of the chamber significantly influenced its intern temperature, but not affected the nitrous oxide, methane and carbon dioxide soil fluxes. During evaluations carried out in March, the white paint, thermal blanket and foam with white adhesive treatments presented lower internal temperatures. As for July and November, white paint and thermal blanket were the materials that resulted in the lowest internal temperature. Considering the climatic conditions and the cost–benefit ratio, white paint was the most suitable material to be used as static chamber coating in the semiarid region. These results can support future research to assess greenhouse gas emissions from agriculture and can contribute to the generation of regionalized emission factors, improving the development of greenhouse gases mitigation management practices.

This study aims to gain a better understanding of how climatic and anthropogenic factors have affected the Aral Sea Area (ASA). The dynamic changes of the ASA from 1920 to 2020 were investigated, and then the relationship between the water area and its drivers was evaluated using different regression analyses. The results demonstrate that the water surface area exhibited minor fluctuations with an upward trend of 0.04 km2/year from 1920 to 1960. Since then, the water area decreased dramatically. It reduced by 88% in 2020 compared to that in 1920, and the decreasing rate slowed significantly after 2010. The multi-factor analysis determined that human activities are the root cause of declining in water area. The multiple stepwise regression results suggest that the water withdrawals from rivers (dam capacity > domestic water consumption > agricultural water consumption) could be responsible for most of the variation in ASA, and 82% of total withdrawal water was used for agricultural consumption. The diversion of rivers (for irrigation) that historically fed the Aral Sea, resulting in a decrease in inflow entering the sea, is another cause of the ASA's shrinkage.

In this research, recycled plastic wastes and unexploited natural rice straw (RS) are used as raw materials to produce a new type of wood plastic composite. Recycled high-impact polystyrene (HIPS) and mechanically fiberized RS (without any chemicals) were mixed together twice through a single extruder followed by a press process using a flat press to produce an eco-friendly synthetic wood called rice straw plastic composite (RSPC). Samples with different densities (950, 1100, and 1250 kg/m3) and different RS fiber ratios (40, 50, and 60 wt%) were produced. The effects of the RS fiber ratio and the RSPC density on flexural properties and water uptake characteristics were investigated. It was found that the modulus of elasticity and modulus of rupture reached maximum values of 4917 MPa and 25.2 MPa at 1250 kg/m3 of composite density with 60% and 50% fiber ratio, respectively. The highest values for water absorption and thickness swelling were recorded at 1250 kg/m3 composite density and 60% fiber content to be 3.96% and 2.64%, respectively. Comparison of the results with other RSPCs indicated the feasibility of fabrication of the investigated RSPC. Moreover, the use of additives like coupling agents could further enhance the properties of the produced RSPC.

Achieving carbon emission targets requires an accurate analysis of trends in the rise and fall of carbon emissions. Due to economic growth and energy demand, China's emissions have increased dramatically in the past three decades. To this end, China has pledged to a carbon emissions peak by 2030, which has resulted in a large number of policy initiatives to cut emissions. Therefore, this study aims to present the generalized structure of machine learning (ML) derived group method of data handling (g-GMDH) as an improved alternative for analyzing and predicting China's future CO2 emission trends. The study used annual data from 1980 to 2019 for gross domestic product, total natural resource rent, industrialization, urbanization, renewable energy, and non-renewable energy consumption to forecast the CO2 emissions trend from 2020 to 2043. The CO2 prediction results indicate that China will reach its CO2 emission peak in 2033. Sensitivity analysis results revealed that industrialization, non-renewable energy, and urbanization significantly impacted the model's output and contributed the most to CO2 emissions. In contrast, renewable energy consumption contributed the least to CO2 emissions. The findings of this study can provide valuable guidelines for decision-makers as they set CO2 reduction goals and implement appropriate energy-saving and emission-reduction initiatives.

Regarding the development of the northern provinces of Iran, which are considered the most populated part of the Caspian coast, the provision of water resources is one of the main priorities, especially in the tourism industry and the development of coastal settlements. As a result, seawater desalination is an appropriate solution to meet rising water demand in most coastal areas. This research has the aim of investigating the possibility of using desalination technology and detecting suitable places for the construction of desalination plants on the southern coasts of the Caspian region. In this study, the construction of desalination plant units was prioritized and ordered based on multi-criteria decision-making methods using capacity and environmental strength, considering coastal and marine environmental, technical, and operational criteria such as water quality, distance from the estuary, land use restrictions, and socio-economic criteria including water consumption and population. The results obtained using techniques for ordering preference by similarity to an ideal solution (TOPSIS) and simple additive weighting (SAW) methods showed that Mahmoudabad, based on decision models, is the most appropriate and sustainable place to participate in desalination. The coastal area of Nowshahr is determined to be the most inappropriate. In addition, desalination discharge limitations are a determining factor in the location and design of these units on the southern coasts of the Caspian Sea. Due to distributed environmental restrictions in the Caspian coastal areas, the construction of small desalination units and the use of modern saline wastewater management approaches are highly recommended to control environmental issues.

The volume and structure of household’s consumption have an important role in energy consumption and related air pollutant emissions. This study extended the input–output structural decomposition analysis (I–O SDA) to investigate the effect of changes in the volume and structure of household consumption in urban and rural areas on indirect CO2 emission in Iran during 2011–2016. The results showed that total consumption of urban households have played a major role in increasing indirect carbon dioxide emissions. At the sectoral level, the sectors of “Electricity” and “Transport” are the most contributors of increasing the carbon dioxide emission in Iran during study period. Changes in consumption structure in both urban and rural areas have reduced carbon emissions. Changes in consumption structure in urban area have led to decrease of 41.94 Mt–CO2. The reduction of carbon dioxide emissions due to changes in consumption structure in rural area was equal to 25.76 million tons.

Biological treatment using microorganisms is an alternative low-cost wastewater treatment method with minimal environmental impact. However, there have been few studies on such purification technologies in marine environments. Moreover, for practical application, an appropriate safety assessment accounting for the impact on the ecosystem is necessary. To fill this gap, the aim of this study was to evaluate the efficacy of the marine fungal strain Pestalotiopsis disseminata AN-7 isolated from mangroves in Iriomote Island (Okinawa, Japan) in decolorizing synthetic dyes in the presence of salt and the changes in ecotoxicity during the decolorization process. The acute inhibition test for the azo dye Reactive Red 120 (RR120) and the xanthene dyes Food Red No. 104 (FR104) and Food Red No. 105 (FR105) showed half-maximal effective concentrations of 20.6, 12.1, and 0.69 mg/L to inhibit swimming of Daphnia magna. Pestalotiopsis disseminata AN-7 showed decolorization ratios of 75.6%, 60.6%, and 96.6%, respectively, and decolorization was also visually verified. A maximum decolorization ratio of 89.3% was obtained for a mixture of the three dyes. After decolorization, inhibition rates significantly decreased from 81.7 to 1.7% for RR120, 83.3 to 40% for FR104, 100 to 25% for FR105, and 100 to 18.3% for the dye mixture. High decolorization ratios (59.1–96.0%) were also maintained under NaCl concentrations of 1.5–3%. This study confirms the usefulness and safety of microorganisms for marine bioremediation in decolorizing synthetic dyes, even in the presence of salt and high dye concentrations, and further highlights the importance of acute toxicity assessments.

Flood routing in natural channels is essential to predict the location and the physical properties of the flood waves, which is very important for the design of hydraulic structures and flood control processes and strategies. For example, the flood routing gives accurate information on flood peak and the period of water level rise. In this context, this study employed Muskingum's graphical method along with other numerical methods [least interpolation, nonlinear regression, classical fourth-order Runge–Kutta, and improved bat algorithm (IBA)] to conduct a flood routing in the Euphrates River at Husaybah region (near the Iraqi-Syrian borders). The IBA, which is based on the chaotic search tool and it improves the population homogeneity and periodicity, was employed in this study to optimize the estimated values of the Muskingum model. The flood routing in this study was developed using a big enough hydrological data (from 1993 to 2017) from the records of the Euphrates River. The collected data were processed and analyzed using the MATLAB software (version 9.6). The results of the analysis indicated that all the numerical methods can acceptably estimate the parameters of the Muskingum's graphical method, but the IBA was the best method as it fits the data with the minimum errors. In terms of the sum of squared differences between the observed and expected discharges (SSQ) were as follows (in a descending order): Nonlinear regression (2.46), Runge–kutta method (2.38), Least squares method (2.28), Graphical method (2.21), IBA (1.36).

This study aims to evaluate the extraction methods of rare earth elements (REEs) from aqueous solution streams using the analytic hierarchy process (AHP) method. However, their extraction from aqueous solutions is challenging due to their low concentration and complex chemical properties. The AHP method is a multi-criteria decision-making tool that allows for the prioritization of different criteria based on their relative importance. In this study, eight extraction methods were evaluated based on three criteria: economic justification, technical justification, and environmental justification. The eight methods included adsorption, biosorption, chemical precipitation, electrocoagulation, ion flotation, ion exchange, membrane filtration, and solvent extraction. The results showed that flotation was the most efficient method for REE extraction, with a score of 0.176, followed by adsorption, with a score of 0.149. Biosorption and solvent extraction had lower scores of 0.147 and 0.136, respectively. Besides, another AHP was conducted to prioritize the three surfactant categories used in the ion flotation process based on seven criteria: capacity, cost, efficiency, recovery duration, repeatability, scalability, and selectivity. The three surfactant categories included bio-based, chemo-based, and nano-based surfactants. The results indicate that nano-surfactants were the most suitable surfactants for REE extraction by ion flotation with a score of 0.465, followed by chemo-surfactants with a score of 0.390. Overall, this study provides valuable insights into evaluating different REE extraction methods using the AHP methodology. The findings can help researchers and industry professionals decide on selecting appropriate REE extraction methods based on their specific needs and priorities.Graphical abstract

Many urban water bodies in Chennai, India receive untreated sewage that pollutes their waters. An example is the Sembakkam lake, in which water reaches the Pallikaranai marshland, a proposed Ramsar site. In 2019, the city experienced the worst water crisis in 30 years, and many lakes were extremely dry, favoring peaks of heavy metals. Therefore, this study focuses on analysing heavy metal pollution and evaluating its potential effects on biota. In situ parameters were measured and water, sediment, and water hyacinth samples were collected during four campaigns. Al, As, Cr, Cu, Fe, Mn, Ni, Pb, and Zn were measured in all samples. Digestions for total metal content were performed in solid samples and acetic acid extractions only in sediments. The average pH (7.89–8.46) was neutral-alkaline and electrical conductivities (1559–2864 µS/cm) were high. In water, Pb (average: 2.59 µg/l) posed the highest toxicity risk according to the United Nations Economic Commission for Europe, followed by Cu and Cr. In sediment, Cu and Cr reached severe enrichment with respect to continental crust (averages: 19.46 and 13.65) followed by Ni and Zn with moderately severe enrichment. Ni produced the highest toxicity risk (average: 76.18 mg/kg), above the effects range-median, followed by Cr and Cu, between the effects range-low and effects range-median. The highest bioaccumulation factors in the water hyacinth were in the roots. Translocation factors showed similar concentrations in stems and leaves. Proper management of sewage is necessary to diminish the potential deleterious effects of metals on aquatic life and by extension, human health.